Cas no 75-12-7 (Formamide)

• Product Name: Formamide
• CAS No: 75-12-7
• MF: CH₃NO
• MW: 45.0406200885773
• MDL: MFCD00007941
• CID: 33979
• PubChem ID: 713
• Update Time: 2026-05-14

Formamide Chemical and Physical Properties

Names and Identifiers

• Formamide
• Formamide Methanamide
• Formamide, Molecular Biology Grade Methanamide, Molecular Biology Grade
• Formamide, MB Grade (1.12017)
• FORMAMIDE HDPE
• FORMAMIDE, MOLECULAR BIOLOGY GRADE
• FORMAMIDE, DEIONIZED
• AMide C1
• formamidic acid
• ForMic acid aMide
• formic-d acid,potassium salt
• formimidic acid
• Formimidsaeure
• ForMylaMide
• Hydroxyformaldimin
• Kalium-d-formiat
• potassium deuteroformate
• Potassium formate-d
• Formamide in dimethyl sulfoxide
• Carbamaldehyde
• Methanamide
• NSC 748
• 甲酰胺
• Formic acid, amide
• formamid
• Methanoic acid, amide
• Amid kyseliny mravenci
• Amid kyseliny mravenci [Czech]
• Formic amide
• HCONH2
• Carbamaldehyde, Methanamide
• ZHNUHDYFZUAESO-UHFFFAOYSA-N
• 4781T907ZS
• DSSTox_CID_5337
• DSSTox_RID_77755
• DSSTox_GSID_25337
• FORMAMIDE, ULTRA PURE
• Formamide, 99.5+%, extra pure
• Formamide, 99.5%, for analysis
• Formamide, 99+%, fo

• MDL： MFCD00007941
• Inchi： 1S/CH3NO/c2-1-3/h1H,(H2,2,3)
• InChI Key： ZHNUHDYFZUAESO-UHFFFAOYSA-N
• SMILES： O=C([H])N([H])[H]
• BRN： 505995

Computed Properties

• Exact Mass: 45.02150
• Monoisotopic Mass: 45.021464
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 12.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.8
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: Colorless and transparent viscous liquid with slight ammonia smell and moisture absorption.
• Density: 1.134 g/mL at 25 °C(lit.)
• Melting Point: 2-3 °C (lit.)
• Boiling Point: 210 °C(lit.)
• Flash Point: Fahrenheit: 347 ° f
  Celsius: 175 ° c
  
• Refractive Index: n20/D 1.447(lit.)
  n20/D 1.447
• PH: 8-10 (200g/l, H2O, 20℃)
• Solubility: H2O: 10 M at 20 °C, clear, colorless
• Water Partition Coefficient: miscible
• PSA: 43.09000
• LogP: 0.43770
• Merck: 4237
• Vapor Pressure: 0.08 mmHg ( 20 °C)
  30 mmHg ( 129 °C)
• Sensitiveness: Hygroscopic
• Solubility: It can be miscible with water, alcohol, ethylene glycol, acetone, acetic acid, dioxane, glycerol, phenol, etc. But it is almost insoluble in aliphatic hydrocarbons, aromatic hydrocarbons, ethers, chlorinated hydrocarbons, chlorobenzene, nitrobenzene, etc.

Formamide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H360D
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 61-40-48/22
• Safety Instruction： S53-S45-S36/37/39-S26-S23
• FLUKA BRAND F CODES：10
• RTECS：LQ0525000
• Hazardous Material Identification：
• Safety Term：S45;S53
• TSCA：Yes
• Toxicity：LD50 in mice, rats (g/kg): 4.6, 5.7 i.p. (Pham-Huu-Chanh)
• Explosive Limit：2.7-19.0%(V)
• Storage Condition：2-8°C
• Risk Phrases：R61

Related Categories

• Other Chemical additives Functional Additives

Additional information on Formamide

Formamide (CAS No. 75-12-7): Properties, Applications, and Industry Insights

Formamide (CAS No. 75-12-7), also known as methanamide, is a versatile organic compound with the chemical formula HCONH₂. As the simplest amide derived from formic acid, this colorless, viscous liquid plays a critical role in various industrial and research applications. Its unique polar solvent properties and high dielectric constant make it invaluable across multiple sectors, from pharmaceuticals to material science.

The growing interest in Formamide uses and Formamide safety data reflects its expanding applications in modern technology. Researchers frequently search for "Formamide solubility," "Formamide boiling point," and "Formamide density" as these properties determine its suitability for specific processes. With a boiling point of 210°C (410°F) and complete miscibility with water, Formamide serves as an excellent solvent for numerous ionic compounds and polymers.

In the pharmaceutical industry, Formamide finds application as an intermediate in drug synthesis and as a solvent for crystallization processes. Recent studies highlight its potential in "Formamide-based RNA stabilization" techniques, addressing current challenges in vaccine development and biopharmaceutical storage. The compound's ability to disrupt hydrogen bonding makes it particularly useful in nucleic acid research, where questions about "Formamide DNA denaturation" frequently arise in scientific literature.

The materials science sector utilizes Formamide extensively in polymer production and processing. Its role as a plasticizer in "Formamide acrylamide gels" has gained attention in electrophoresis applications. Manufacturers often inquire about "Formamide alternative solvents" as they seek to balance performance with environmental considerations, reflecting the industry's shift toward sustainable chemistry practices.

Recent advancements in "Formamide production methods" have focused on more efficient catalytic processes, responding to the compound's increasing demand. The global market for Formamide continues to grow, particularly in Asia-Pacific regions where electronics manufacturing drives consumption. Industry reports frequently analyze "Formamide price trends" and "Formamide suppliers" as the compound becomes more integral to high-tech applications.

Environmental considerations surrounding Formamide have prompted research into "Formamide biodegradation" and "Formamide environmental fate." While the compound is readily biodegradable under aerobic conditions, proper handling procedures remain essential. Safety data sheets emphasize the importance of understanding "Formamide handling precautions" in industrial settings, particularly regarding storage conditions and personal protective equipment.

In analytical chemistry, Formamide serves as a key component in various "Formamide-based buffer solutions" for chromatography and electrophoresis. Its ability to reduce DNA melting temperatures makes it invaluable in molecular biology techniques, where searches for "Formamide in hybridization buffers" have increased significantly in recent years. Researchers continue to explore novel applications in nanotechnology, particularly in the synthesis of carbon nanomaterials.

The future of Formamide research appears promising, with emerging applications in energy storage systems and advanced materials. Current investigations focus on its potential role in "Formamide fuel cell electrolytes" and as a precursor for graphene production. As industries seek more sustainable chemical processes, the development of "green Formamide synthesis" methods has become a priority for manufacturers worldwide.

Quality control remains paramount for Formamide users, with specifications typically including purity levels (>99.5%), water content, and acidity. Analytical techniques such as gas chromatography and Karl Fischer titration ensure product consistency. The increasing demand for high-purity "Formamide HPLC grade" reflects the compound's expanding role in sensitive analytical applications and pharmaceutical manufacturing.

From an industrial perspective, Formamide storage and transportation require careful consideration of its hygroscopic nature and viscosity at lower temperatures. Best practices recommend maintaining temperatures above 15°C (59°F) to ensure easy handling. These practical considerations often lead to searches for "Formamide viscosity table" and "Formamide storage conditions" among logistics professionals and plant operators.

As regulatory frameworks evolve, compliance with international standards such as REACH and FDA guidelines remains crucial for Formamide manufacturers and users. Recent updates to "Formamide regulatory status" in various markets have prompted industry-wide reviews of handling procedures and documentation requirements. These developments underscore the importance of staying informed about changing chemical regulations in global markets.

The scientific community continues to investigate fundamental aspects of Formamide chemistry, including its role in prebiotic synthesis theories. Studies exploring "Formamide origin of life" hypotheses have gained traction in astrobiology circles, examining how simple organic compounds might have contributed to the emergence of biological molecules. This interdisciplinary research highlights the compound's significance beyond industrial applications.

In conclusion, Formamide (CAS No. 75-12-7) maintains its position as a critical chemical across diverse sectors due to its unique combination of physical and chemical properties. From traditional uses in polymer processing to cutting-edge applications in biotechnology and nanotechnology, this versatile compound continues to find new roles in advancing technology and scientific understanding. As research progresses and industrial needs evolve, Formamide will likely remain an essential component in the chemist's toolkit for years to come.